Cas no 2172000-70-1 (2-methyl-5-(2-methylpropyl)oxolane-3-carboxylic acid)

• Product name: 2-methyl-5-(2-methylpropyl)oxolane-3-carboxylic acid
• CAS No: 2172000-70-1
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5937270
• PubChem ID: 165571419

2-methyl-5-(2-methylpropyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2-methylpropyl)oxolane-3-carboxylic acid
• 2172000-70-1
• EN300-1609620

• Inchi： 1S/C10H18O3/c1-6(2)4-8-5-9(10(11)12)7(3)13-8/h6-9H,4-5H2,1-3H3,(H,11,12)
• InChI Key： YVZZFEXSZSSPGY-UHFFFAOYSA-N
• SMILES： O1C(C)C(C(=O)O)CC1CC(C)C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-methyl-5-(2-methylpropyl)oxolane-3-carboxylic acid

2-Methyl-5-(2-Methylpropyl)Oxolane-3-Carboxylic Acid: A Comprehensive Overview

2-Methyl-5-(2-Methylpropyl)Oxolane-3-Carboxylic Acid, identified by the CAS Registry Number 2172000-70-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its chemical behavior and functional properties.

The molecular structure of 2-Methyl-5-(2-Methylpropyl)Oxolane-3-Carboxylic Acid consists of a five-membered ring system, specifically an oxolane (tetrahydrofuran) derivative, with substituents at the 2 and 5 positions. The presence of a carboxylic acid group at the 3 position introduces acidic characteristics, while the methyl and isobutyl groups contribute to the compound's hydrophobicity and steric effects. These structural features make it a versatile building block for synthesizing more complex molecules, including pharmaceutical agents and advanced materials.

Recent studies have explored the synthesis of 2-Methyl-5-(2-Methylpropyl)Oxolane-3-Carboxylic Acid through various routes, including ring-opening polymerization and catalytic transformations. Researchers have demonstrated that the compound can be efficiently synthesized via a two-step process involving the reaction of an appropriate diene with a carboxylic acid derivative under controlled conditions. The optimization of reaction conditions has led to higher yields and improved purity, making it more feasible for large-scale production.

In terms of applications, 2-Methyl-5-(2-Methylpropyl)Oxolane-3-Carboxylic Acid has shown promise in the development of biodegradable polymers. Its ability to undergo polymerization under mild conditions has been leveraged to create materials with tailored mechanical properties, making them suitable for use in packaging, textiles, and biomedical devices. Additionally, the compound's compatibility with various polymerization techniques, such as ring-opening polymerization (ROP), has expanded its utility in creating advanced materials with enhanced functionality.

The compound's unique properties also make it a valuable component in drug delivery systems. Its ability to form stable complexes with drugs has been exploited to develop targeted delivery systems that improve therapeutic efficacy while reducing side effects. Recent research has focused on modifying the compound's structure to enhance its biocompatibility and drug-loading capacity, further advancing its potential in pharmaceutical applications.

In conclusion, 2-Methyl-5-(2-Methylpropyl)Oxolane-3-Carboxylic Acid, with its distinctive chemical structure and versatile properties, continues to be a focal point in scientific research. Its applications span across multiple disciplines, from materials science to pharmacology, driven by ongoing advancements in synthetic methods and functionalization strategies. As researchers continue to explore its potential, this compound is poised to play an increasingly important role in shaping future innovations across various industries.